Cas no 2229303-17-5 (3-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-ol
• CAS No: 2229303-17-5
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 5810882
• PubChem ID: 165781149
• Update Time: 2025-10-28

3-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-ol
• EN300-1879127
• 2229303-17-5

• Inchi： 1S/C12H14N4O/c13-12(6-10(17)7-12)11-8-16(15-14-11)9-4-2-1-3-5-9/h1-5,8,10,17H,6-7,13H2
• InChI Key： NHXFEXRDCPQLIZ-UHFFFAOYSA-N
• SMILES： OC1CC(C2=CN(C3C=CC=CC=3)N=N2)(C1)N

Computed Properties

• Exact Mass: 230.11676108g/mol
• Monoisotopic Mass: 230.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77Ų

Additional information on 3-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-ol

Introduction to 3-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-ol (CAS No. 2229303-17-5)

3-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-ol (CAS No. 2229303-17-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutanol core and triazole moiety, exhibits promising biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this intriguing molecule.

The chemical structure of 3-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-ol is particularly noteworthy. The cyclobutanol ring provides a rigid scaffold that can influence the conformational flexibility and binding affinity of the molecule. The triazole moiety, a well-known bioisostere of carboxylic acid and amide functionalities, contributes to the compound's stability and bioavailability. Additionally, the phenyl group enhances the lipophilicity and cellular permeability of the molecule. These structural features collectively contribute to the compound's potential as a lead candidate in drug discovery.

The synthesis of 3-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-ol has been extensively studied in recent years. One of the most common approaches involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient and versatile method for constructing 1,2,3-triazoles. The starting materials typically include an azide-functionalized cyclobutanol derivative and a terminal alkyne with a phenyl substituent. The reaction proceeds under mild conditions and yields the desired product in high purity and yield. Alternative synthetic routes have also been explored to improve efficiency and scalability for industrial applications.

In terms of biological properties, 3-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-ol has shown promising activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy. Additionally, the compound has shown anti-inflammatory properties by modulating cytokine production and signaling pathways. These findings suggest that 3-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclobutan-1-ol could be a valuable lead compound for further optimization and development into therapeutic agents.

Recent research has also focused on the pharmacokinetic properties of 3-amino-3-(1H-pyrazolyl)cyclobutanone. Preclinical studies have indicated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a reasonable half-life in vivo, making it suitable for further evaluation in animal models of disease. These pharmacokinetic characteristics are crucial for assessing the potential of the compound as a drug candidate.

To further validate its therapeutic potential, clinical trials are being planned to evaluate the safety and efficacy of 3-amino-3-(1H-pyrazolyl)cyclobutanone. Initial Phase I trials will focus on assessing the tolerability and pharmacokinetics in healthy volunteers. Subsequent Phase II trials will investigate its efficacy in specific disease indications such as cancer or inflammatory disorders. These clinical studies are essential for translating preclinical findings into clinical applications.

In conclusion, 3-amino-3-(1H-pyrazolyl)cyclobutanone (CAS No. 2229303–07–5) represents a promising compound with unique structural features and potential therapeutic applications. Its synthesis methods are well-established and scalable, making it an attractive candidate for further development. Ongoing research continues to uncover new insights into its biological activities and pharmacological properties. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable addition to the arsenal of therapeutic agents for treating various diseases.